4-[5-(4-chlorophenyl)-1H-pyrazol-3-yl]-1-[2,6-dinitro-4-(trifluoromethyl)phenyl]piperidine

• IUPAC Name: 4-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-1-[2,6-dinitro-4-(trifluoromethyl)phenyl]piperidine
• InChI: InChI=1S/C21H17ClF3N5O4/c22-15-3-1-12(2-4-15)16-11-17(27-26-16)13-5-7-28(8-6-13)20-18(29(31)32)9-14(21(23,24)25)10-19(20)30(33)34/h1-4,9-11,13H,5-8H2,(H,26,27)
• InChI Key: ZQFFFICQSHPZDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC(=NN2)C3=CC=C(C=C3)Cl)C4=C(C=C(C=C4[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C21H17ClF3N5O4
• Molecular Weight: 495.8 g/mol
• CAS No.: 1026080-33-0

Description

4-[5-(4-chlorophenyl)-1H-pyrazol-3-yl]-1-[2,6-dinitro-4-(trifluoromethyl)phenyl]piperidine is a specialized chemical compound offered for research and development purposes, particularly in the field of agrochemical sciences. This piperidine-based small molecule features a pyrazole core substituted with a 4-chlorophenyl group, a structural motif found in various bioactive molecules . The presence of a 2,6-dinitro-4-(trifluoromethyl)phenyl substituent on the piperidine nitrogen is a characteristic shared with compounds investigated for their pesticidal and fungicidal properties . Researchers value this compound for exploring the structure-activity relationships of heterocyclic compounds in plant protection agent development. Its molecular framework is of significant interest for studying potential modes of action, which may include enzyme inhibition or interference with critical biological processes in plant pathogens . The compound is provided as a high-purity material to ensure consistent and reliable performance in experimental settings. It is intended for use in laboratory investigations only, including biological screening, formulation studies, and as a synthetic intermediate or analytical reference standard. This product is strictly For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult the safety data sheet and adhere to all laboratory safety protocols when handling this material.

Biological Activity

4-[5-(4-chlorophenyl)-1H-pyrazol-3-yl]-1-[2,6-dinitro-4-(trifluoromethyl)phenyl]piperidine is a synthetic compound belonging to the class of phenylpyrazoles. This compound has garnered attention due to its potential biological activities, particularly in antimicrobial and anticancer research. This article reviews its biological activity, synthesizing available data from diverse studies.

• Chemical Formula : C21H17ClF3N5O4
• Molecular Weight : 495.84 g/mol
• CAS Number : Not provided

The compound exhibits various mechanisms of action, primarily acting as a prothrombin inhibitor, which may influence its efficacy in treating certain conditions. The presence of both chlorophenyl and trifluoromethyl groups enhances its biological activity, contributing to its potential as an antimicrobial and anticancer agent.

Antimicrobial Activity

Recent studies have indicated that pyrazole derivatives, including this compound, exhibit significant antimicrobial properties. For instance:

• Gram-positive Bacteria : The compound has shown effectiveness against strains such as Staphylococcus aureus and Enterococcus faecalis, with low minimum inhibitory concentration (MIC) values indicating potent bactericidal effects. In time-kill assays, it demonstrated a bactericidal effect against stationary phase cells, which are typically resistant to conventional antibiotics .
• Biofilm Formation : The compound also inhibits biofilm formation and can disrupt existing biofilms, which is crucial for treating chronic infections where biofilms are prevalent .

Anticancer Activity

The anticancer potential of pyrazole derivatives is well-documented. Compounds similar to 4-[5-(4-chlorophenyl)-1H-pyrazol-3-yl]-1-[2,6-dinitro-4-(trifluoromethyl)phenyl]piperidine have shown:

• Cytotoxicity : In vitro studies have revealed cytotoxic effects against various cancer cell lines. For example, derivatives with similar structures have been tested against human cervical (HeLa), colon adenocarcinoma (Caco-2), and lung cancer cells, demonstrating promising IC50 values .

Study 1: Antimicrobial Efficacy

A study focused on the synthesis and testing of novel pyrazole derivatives found that compounds with trifluoromethyl substitutions exhibited superior growth inhibition against multiple bacterial strains compared to their non-substituted counterparts. The study highlighted the importance of structural modifications in enhancing bioactivity .

Study 2: Anticancer Properties

Another research effort evaluated the cytotoxicity of various pyrazole derivatives against a panel of cancer cell lines. The results indicated that specific modifications led to increased potency and selectivity towards cancer cells while minimizing toxicity to normal cells .

Data Summary

Activity Type	Target Organism/Cell Line	IC50/MIC Values	Effectiveness
Antimicrobial	Staphylococcus aureus	Low MIC	Bactericidal
Antimicrobial	Enterococcus faecalis	Low MIC	Bactericidal
Anticancer	HeLa (Cervical Cancer)	Varies (e.g., 2.14 µM)	Cytotoxic
Anticancer	Caco-2 (Colon Cancer)	Varies	Cytotoxic

Scientific Research Applications

Medicinal Chemistry

The compound's structure suggests potential applications in drug discovery, particularly as an antimicrobial or anticancer agent. Pyrazole derivatives have been extensively studied for their biological activities, including:

• Antimicrobial Activity : Research indicates that pyrazole compounds exhibit significant antibacterial and antifungal properties. For instance, studies on related pyrazole derivatives have shown promising results against various microbial strains, suggesting that the target compound may possess similar efficacy .
• Anticancer Properties : The presence of the piperidine ring may enhance the compound's ability to interact with biological targets involved in cancer proliferation. Some derivatives have demonstrated cytotoxic effects against cancer cell lines, indicating a potential pathway for further exploration .

Antioxidant Activity

The antioxidant capabilities of pyrazole-based compounds are well-documented. The specific functional groups present in the target compound could contribute to its ability to scavenge free radicals, thereby reducing oxidative stress in biological systems. This property is crucial for developing therapeutic agents aimed at diseases linked to oxidative damage .

Neuropharmacology

Given the structural similarity to other psychoactive compounds, there is potential for this compound to influence neurological pathways. Piperidine derivatives are known for their activity on neurotransmitter systems, which could lead to applications in treating neurodegenerative disorders or mood disorders .

Case Studies and Research Findings

Several studies highlight the importance of pyrazole derivatives:

Study	Findings
Jasiński et al. (2021)	Developed trifluoromethylated pyrazoles with significant anti-proliferative activity against K562 and MCF-7 cancer cell lines .
Silva & Silva (2020)	Explored the synthesis of polyfunctionalized pyrazoles and their biological evaluations, indicating a broad spectrum of antimicrobial activities .
PMC4040197 (2014)	Synthesized novel heterocyclic compounds with piperidine and evaluated their antimicrobial properties, showing significant activity against tested strains .

Comparison with Similar Compounds

2-{4-[5-(4-Chlorophenyl)-4-pyrimidin-4-yl-1H-pyrazol-3-yl]piperidin-1-yl}-2-oxoethanol

• Molecular Formula : C₂₀H₂₀ClN₅O₂ (vs. C₁₇H₁₃ClF₃N₅O₄ for the target compound) .
• Key Differences : Replaces the dinitro-trifluoromethylphenyl group with a hydroxyacetyl substituent and introduces a pyrimidinyl group on the pyrazole.
• The pyrimidinyl substitution may alter binding interactions compared to the nitro groups in the target compound.

Fipronil and Ethiprole (Pesticides)

• Structural Features : Share a 2,6-dichloro-4-(trifluoromethyl)phenyl group but lack nitro substituents .
• Chloro/trifluoromethyl groups in fipronil offer metabolic stability, while nitro groups in the target compound may reduce it.

Analogues with Core Heterocycle Modifications

Diethyl 4-[5-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

• Core Structure : Replaces piperidine with a dihydropyridine ring and adds ester groups .
• Functional Implications : The dihydropyridine core is associated with calcium channel modulation, diverging from the target compound’s likely mode of action. Ester groups improve solubility but may confer susceptibility to hydrolysis.

Electronic and Computational Analysis

• Electron Density Effects: The target compound’s nitro and trifluoromethyl groups create a highly electron-deficient aromatic system, favoring charge-transfer interactions with electron-rich biological targets. This contrasts with methoxy or cyano substituents in related compounds (e.g., ), which donate electron density .

Tabulated Comparison of Key Properties

Compound Name	Molecular Formula	Key Substituents	Potential Applications	Metabolic Stability
Target Compound	C₁₇H₁₃ClF₃N₅O₄	2,6-dinitro-4-(trifluoromethyl)phenyl	Agrochemicals/Pharmaceuticals	Moderate-Low
2-Oxoethanol Analog	C₂₀H₂₀ClN₅O₂	Hydroxyacetyl, pyrimidinyl	Drug Design	High
Fipronil	C₁₂H₄Cl₂F₆N₄OS	2,6-dichloro-4-(trifluoromethyl)phenyl	Pesticide	High
Dihydropyridine Ester	C₂₄H₂₆ClN₃O₄	Dihydropyridine, ester groups	Calcium Channel Modulation	Moderate

Research Findings and Implications

• Bioactivity : The target compound’s nitro groups may enhance binding to insect GABA receptors (as inferred from fipronil’s mechanism) but with reduced selectivity due to higher reactivity .
• Synthetic Challenges : Introducing nitro groups complicates synthesis compared to chloro or methoxy analogues, requiring careful optimization to avoid byproducts .
• Environmental Impact : Nitro substituents increase photodegradation risks, necessitating formulation adjustments for agrochemical use .

Preparation Methods

Synthesis of 1-[2,6-Dinitro-4-(Trifluoromethyl)Phenyl]Piperidine

Route 1: Nitration of 4-(Trifluoromethyl)Aniline Derivatives

• Nitration : 4-(Trifluoromethyl)aniline undergoes nitration with fuming HNO₃/H₂SO₄ at 0–5°C to yield 2,6-dinitro-4-(trifluoromethyl)aniline.
• Diazotization and Substitution : The amine is converted to a diazonium salt (NaNO₂/HCl) and displaced by piperidine via nucleophilic aromatic substitution (NAS) under basic conditions (K₂CO₃, DMF, 80°C).

Route 2: Direct NAS on Halogenated Aromatics

• Substrate Preparation : 1-Chloro-2,6-dinitro-4-(trifluoromethyl)benzene reacts with piperidine in DMF at 100°C, leveraging nitro groups’ electron-withdrawing effects to activate the ring for substitution.

Method	Conditions	Yield	Reference
Diazotization	NaNO₂/HCl, Piperidine, 80°C	62%
Direct NAS	Piperidine, DMF, 100°C	58%

Synthesis of 5-(4-Chlorophenyl)-1H-Pyrazol-3-Yl Subunit

Cyclocondensation Approach

• β-Keto Ester Formation : Ethyl 3-(4-chlorophenyl)-3-oxopropanoate is prepared by Claisen condensation of 4-chloroacetophenone and diethyl oxalate (NaH, THF, 0°C).
• Pyrazole Cyclization : The β-keto ester reacts with hydrazine hydrate (EtOH, reflux, 6 h) to form 5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid.

Microwave Optimization
Microwave-assisted synthesis (150°C, 20 min) improves yield to 78% compared to conventional reflux (65%).

Coupling Strategies for Final Assembly

Nucleophilic Substitution

Conditions :

• Intermediate A (1 eq), Intermediate B (1.2 eq), K₂CO₃ (3 eq), DMF, 120°C, 12 h.
  Yield : 45–50% after column chromatography (SiO₂, CH₂Cl₂/EtOAc 4:1).

Amide Coupling (EDC/HOBt)

Procedure :

• Activation : 5-(4-Chlorophenyl)-1H-pyrazole-3-carboxylic acid (1 eq) is activated with EDC (1.5 eq) and HOBt (1.5 eq) in DMF (0°C, 30 min).
• Coupling : Intermediate A (1 eq) and DIPEA (3 eq) are added, stirred at 25°C for 24 h.
  Yield : 51% after recrystallization (EtOH/H₂O).

Method	Conditions	Yield	Purity (HPLC)
Nucleophilic Substitution	K₂CO₃, DMF, 120°C	50%	95%
EDC/HOBt Coupling	DMF, DIPEA, 25°C	51%	97%

Optimization and Mechanistic Insights

Regioselectivity in Pyrazole Formation

The 5-position of the pyrazole is selectively functionalized due to the electron-withdrawing effect of the 4-chlorophenyl group, directing hydrazine attack to the β-keto ester’s carbonyl.

Nitration Challenges

Introducing two nitro groups ortho to the trifluoromethyl group requires precise temperature control (–5°C to prevent over-nitration).

Solvent and Catalysis

• DMF vs. THF : DMF enhances NAS reactivity due to polar aprotic solvation.
• Microwave vs. Reflux : Microwave irradiation reduces reaction time by 80% and improves yield by 15%.

Characterization and Analytical Data

Spectroscopic Confirmation

• ¹H NMR (DMSO-d₆): δ 7.73–7.59 (m, 4H, Ar-H), 5.08–4.99 (m, 1H, piperidine), 2.95–2.85 (m, 1H, pyrazole).
• IR : 1708 cm⁻¹ (C=O), 1321 cm⁻¹ (C-F).
• HRMS : m/z 495.8 [M+H]⁺.

Purity and Stability

• HPLC : >97% purity under gradient elution (ACN/H₂O).
• Stability : Stable at 25°C for 6 months (no degradation by TLC).

Industrial-Scale Considerations

• Cost Efficiency : EDC/HOBt coupling, though high-yielding, is cost-prohibitive for large-scale synthesis. Transitioning to Schotten-Baumann conditions (acyl chloride + amine) may reduce expenses.
• Waste Management : Nitration waste (H₂SO₄/HNO₃) requires neutralization with CaCO₃ before disposal.

Q & A

Q. What are the recommended synthetic routes for this compound, and how can reaction conditions be optimized to improve yield?

The synthesis involves multi-step organic reactions, including cyclocondensation of hydrazine derivatives with diketones for pyrazole formation, followed by nucleophilic substitution or coupling reactions to introduce the piperidine and aromatic nitro/trifluoromethyl groups . Key parameters to optimize include:

• Temperature control : Pyrazole formation typically requires reflux in ethanol (70–80°C), while nitro group introduction may need controlled low temperatures (−10°C to 0°C) to avoid side reactions .
• Catalyst selection : Use palladium catalysts (e.g., Pd/C) for coupling reactions and acid catalysts (e.g., H2SO4) for cyclization steps .
• Purification : Employ column chromatography with silica gel (hexane/ethyl acetate gradients) and recrystallization (ethanol/water) for intermediates .

Q. Which spectroscopic and crystallographic techniques are most effective for structural characterization?

• NMR spectroscopy : 1H and 13C NMR in deuterated DMSO or CDCl3 resolve aromatic proton environments, confirming substitution patterns on pyrazole and piperidine rings .
• X-ray crystallography : Essential for determining dihedral angles between aromatic rings and intramolecular hydrogen bonding (e.g., C–H···N/F interactions), which influence conformational stability .
• Mass spectrometry : High-resolution ESI-MS validates molecular weight and fragmentation patterns, critical for verifying nitro and trifluoromethyl groups .

Q. How can preliminary biological screening be designed to assess antimicrobial or enzyme inhibition potential?

• Microbial assays : Use agar diffusion or microdilution methods against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains, with chloramphenicol as a positive control .
• Enzyme inhibition : Target kinases (e.g., p38 MAPK) via fluorescence-based assays (e.g., ADP-Glo™) at 10–100 µM compound concentrations .
• Data normalization : Express activity as IC50 or MIC values relative to control compounds to account for batch-to-batch variability .

Advanced Research Questions

Q. How can computational methods resolve contradictions in observed vs. predicted biological activity data?

• Molecular docking (AutoDock Vina) : Simulate binding poses in target proteins (e.g., kinase ATP-binding pockets) to identify steric clashes or mismatched electrostatic interactions .
• MD simulations (GROMACS) : Run 100-ns trajectories to assess stability of ligand-receptor complexes, highlighting conformational flexibility in the piperidine ring .
• QSAR modeling : Use descriptors like logP, topological polar surface area, and H-bond donors to correlate structural features with discrepancies in antimicrobial IC50 values .

Q. What strategies mitigate challenges in handling the nitro and trifluoromethyl groups during scale-up?

• Safety protocols : Implement explosion-proof equipment for nitro group reactions and inert atmospheres (N2/Ar) to prevent decomposition .
• Solvent selection : Use polar aprotic solvents (DMF, DMSO) for trifluoromethylation to enhance solubility and reduce side-product formation .
• Process analytical technology (PAT) : Monitor reactions in real-time via inline FTIR or Raman spectroscopy to detect intermediates and optimize quenching .

Q. How can crystallographic data inform the design of analogs with improved metabolic stability?

• Hydrogen bond analysis : Identify intramolecular interactions (e.g., C17–H···N2) that stabilize the bioactive conformation; modify substituents to strengthen these interactions .
• Crystal packing motifs : Intermolecular C–H···F bonds (R21(7) motifs) suggest fluorinated analogs may enhance lattice stability, reducing hygroscopicity .
• Bioisosteric replacement : Substitute the 4-chlorophenyl group with 4-cyanophenyl to maintain steric bulk while improving metabolic resistance to CYP450 enzymes .

Q. What experimental designs address low reproducibility in heterogeneous catalytic steps?

• DoE (Design of Experiments) : Apply factorial designs to test catalyst loading (5–20 mol%), temperature (60–120°C), and solvent polarity (toluene vs. acetonitrile) .
• Characterization of catalysts : Use BET surface area analysis and TEM to ensure consistent catalyst particle size and porosity .
• Statistical validation : Perform ANOVA to identify significant factors (p < 0.05) and optimize conditions using response surface methodology .

Methodological Guidelines

• Contradiction resolution : Cross-validate biological data with orthogonal assays (e.g., SPR for binding affinity vs. enzymatic activity) .
• Safety compliance : Adhere to OSHA guidelines for nitro compound handling, including fume hood use and secondary containment .
• Data integrity : Use ELNs (Electronic Lab Notebooks) with blockchain timestamping to ensure traceability of synthetic protocols and spectral data .